Cas no 126979-03-1 (2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI))

• Product name: 2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI)
• CAS No: 126979-03-1
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 103433
• PubChem ID: 12295291

2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI)
• 126979-03-1
• 2-Propanone, 1-(2-thiazolidinylidene)-, (E)- (9CI)
• AKOS006352539
• SCHEMBL11722436
• (1E)-1-(1,3-thiazolidin-2-ylidene)propan-2-one

• Inchi： InChI=1S/C6H9NOS/c1-5(8)4-6-7-2-3-9-6/h4,7H,2-3H2,1H3/b6-4-
• InChI Key： YWTKURIRFABBEI-XQRVVYSFSA-N
• SMILES： CC(/C=C1/NCCS/1)=O

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters